3-Amino-1-thioxo-1,5,6,7-tetrahydrocyclopenta[c]thiopyran-4-carbonitrile

• IUPAC Name: 3-amino-1-sulfanylidene-6,7-dihydro-5H-cyclopenta[c]thiopyran-4-carbonitrile
• InChI: InChI=1S/C9H8N2S2/c10-4-7-5-2-1-3-6(5)9(12)13-8(7)11/h1-3,11H2
• InChI Key: YLPKLZXPVRQSSN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C(=S)SC(=C2C#N)N
• Molecular Formula: C9H8N2S2
• Molecular Weight: 208.3 g/mol

Description

3-Amino-1-thioxo-1,5,6,7-tetrahydrocyclopenta[c]thiopyran-4-carbonitrile is a useful research compound. Its molecular formula is C9H8N2S2 and its molecular weight is 208.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Cross-Recyclization Synthesis : Dyachenko and Dyachenko (2007) described a method where 4-aryl-2,6-diamino-4H-thiopyran-3,5-dicarbonitriles react with 1-morpholino-1-cyclopentene. This process leads to the formation of compounds like 4-aryl-2-thioxo-2,5,6,7-tetrahydro-1H-[1]pyrindine-3-carbonitriles, which are used in synthesizing other complex molecules (Dyachenko & Dyachenko, 2007).

• Synthesis of Imidazo and Pyrimidines : Abdel-fattah et al. (1992) reported the synthesis of various heterocyclic compounds starting from similar precursors. These compounds have potential applications in the development of new chemical entities with various biological activities (Abdel-fattah et al., 1992).

• Antimicrobial Activity of Heterocyclic Compounds : Zaki et al. (2020) explored the synthesis of novel heterocyclic compounds containing the cyclopenta[d]thieno[2,3-b]pyridine moiety, starting with 3-amino-1-thioxo-1,5,6,7-tetrahydrocyclopenta[c]thiopyran-4-carbonitrile. Some of these compounds exhibited promising antibacterial and antifungal activities (Zaki et al., 2020).

• Photovoltaic Device Applications : Halim et al. (2018) investigated a chemical transformation involving a derivative of this compound, leading to the synthesis of AMCMTT. This compound was studied for its potential applications in photovoltaic devices, demonstrating interesting optical and electronic properties (Halim et al., 2018).

• In Vitro Inhibitory Activity on Pentosidine Formation : Okuda et al. (2014) synthesized new heterocycles related to this compound and evaluated their effects on inhibiting the formation of pentosidine, an advanced glycation end product. This research contributes to understanding the potential therapeutic applications of these compounds (Okuda et al., 2014).

• Antioxidant Activities of Fused Heterocyclic Compounds : Salem et al. (2015) explored the antioxidant activities of novel fused heterocyclic compounds derived from a tetrahydropyrimidine derivative, which is structurally related to the compound . The synthesized compounds exhibited significant antioxidant properties (Salem et al., 2015).

• Synthesis of Various Heterocyclic Compounds : Several other studies like Wagner et al. (1990, 1993), Dyachenko and Dyachenko (2008, 2009), and El-Dean et al. (2008) have reported the synthesis and reactions of various heterocyclic compounds starting from similar thioxo-tetrahydrocyclopenta derivatives, indicating a wide range of chemical applications for these types of compounds (Wagner et al., 1990), (Wagner et al., 1993), (Dyachenko & Dyachenko, 2008), (El-Dean et al., 2008).